Cas no 352232-05-4 (2-(Pyrrolidin-3-yl)phenol)

• Product Name: 2-(Pyrrolidin-3-yl)phenol
• CAS No: 352232-05-4
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• CID: 4713317
• PubChem ID: 22236572
• Update Time: 2025-07-18

2-(Pyrrolidin-3-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-(Pyrrolidin-3-yl)phenol
• 2-pyrrolidin-3-ylphenol
• GS0723

• Inchi： 1S/C10H13NO/c12-10-4-2-1-3-9(10)8-5-6-11-7-8/h1-4,8,11-12H,5-7H2
• InChI Key： DFLVWVRCXSEXOY-UHFFFAOYSA-N
• SMILES： OC1C=CC=CC=1C1CNCC1

Computed Properties

• Exact Mass: 163.099714038 g/mol
• Monoisotopic Mass: 163.099714038 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 32.299
• Molecular Weight: 163.22

Additional information on 2-(Pyrrolidin-3-yl)phenol

Comprehensive Overview of 2-(Pyrrolidin-3-yl)phenol (CAS No. 352232-05-4): Properties, Applications, and Research Insights

2-(Pyrrolidin-3-yl)phenol (CAS No. 352232-05-4) is a structurally unique organic compound that has garnered significant attention in pharmaceutical and chemical research due to its versatile applications. This compound, characterized by a phenol group linked to a pyrrolidine ring, serves as a key intermediate in the synthesis of bioactive molecules. Its molecular formula, C₁₀H₁₃NO, and distinct functional groups make it a valuable building block in medicinal chemistry, particularly for designing central nervous system (CNS) targeting agents and enzyme inhibitors.

Recent studies highlight the growing demand for pyrrolidine derivatives like 2-(Pyrrolidin-3-yl)phenol in drug discovery. Researchers are exploring its potential in developing neuroprotective agents and anti-inflammatory compounds, aligning with current trends in precision medicine and personalized therapeutics. The compound’s ability to modulate dopamine receptors and serotonin pathways has also sparked interest in mental health applications, addressing global concerns such as depression and neurodegenerative disorders.

From a synthetic perspective, CAS No. 352232-05-4 is often synthesized via reductive amination or Pd-catalyzed coupling reactions, methods frequently searched by chemists in organic synthesis forums. Its chiral center at the pyrrolidine ring further enables enantioselective applications, a hot topic in asymmetric catalysis. Analytical techniques like HPLC and NMR spectroscopy are critical for purity assessment, as emphasized in quality control (QC) protocols for pharmaceutical intermediates.

Environmental and regulatory aspects of 2-(Pyrrolidin-3-yl)phenol are also under scrutiny. With increasing focus on green chemistry, researchers are optimizing its synthesis to reduce waste and energy consumption. FAQs in scientific communities often address its stability under ambient conditions and compatibility with biodegradable solvents, reflecting broader sustainability trends.

In industrial settings, 352232-05-4 is cataloged as a high-value specialty chemical. Suppliers frequently highlight its >98% purity grade and custom synthesis options to meet diverse R&D needs. The compound’s logP value and solubility profile are frequently searched parameters, crucial for formulation scientists working on drug delivery systems.

Emerging applications include its use in proteomics research and chemical biology probes, where its hydrogen-bonding capacity aids in protein-ligand interaction studies. Collaborative projects between academia and industry are exploring its role in next-generation therapeutics, particularly for rare diseases—a trending topic in biopharmaceutical innovation.

To summarize, 2-(Pyrrolidin-3-yl)phenol (CAS No. 352232-05-4) exemplifies the intersection of structural ingenuity and practical utility in modern chemistry. Its multifaceted roles—from drug development to material science—underscore its relevance in addressing both current and future scientific challenges.